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Cat. No.: B565182

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navitoclax (ABT-263) is a potent, orally bioavailable small-molecule inhibitor of the B-cell
lymphoma 2 (Bcl-2) family of anti-apoptotic proteins, including Bcl-2, Bcl-xL, and Bcl-w.[1] By
mimicking the activity of pro-apoptotic BH3-only proteins, Navitoclax induces apoptosis in
cancer cells that are dependent on these anti-apoptotic proteins for survival.[2] Navitoclax-d8
is the deuterated form of Navitoclax, which serves as an invaluable tool in pharmacokinetic and
bioanalytical studies, primarily as an internal standard for the accurate quantification of
Navitoclax in biological matrices using mass spectrometry.[3] This technical guide provides an
in-depth overview of the commercial sources, availability, and key technical data for
Navitoclax-d8, along with a detailed experimental protocol for its use in a validated LC-MS/MS
assay and a depiction of the relevant biological pathway.

Commercial Availability and Physicochemical
Properties

Navitoclax-d8 is available from several commercial suppliers specializing in research
chemicals and stable isotope-labeled compounds. The compound is typically supplied as a
solid, with purities often exceeding 98%. Below is a summary of the key data for Navitoclax-
ds.
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Parameter Value Source
Synonyms ABT-263-d8 [4]
CAS Number 1217620-38-6 [4]
Molecular Formula C47H47D8CIF3N506S3 [4]
Molecular Weight 982.66 g/mol [5]
Appearance White to off-white solid [5]
Purity (HPLC) >98% [5][6]
Isotopic Enrichment >98.9% [5]

Powder: -20°C for 3 years. In
Storage solvent: -80°C for 6 months, [5]
-20°C for 1 month.

Quantitative Data from Commercial Suppliers

The following table summarizes the availability and pricing of Navitoclax-d8 from various
suppliers. Please note that prices are subject to change and may vary based on the supplier
and quantity.

Supplier Catalog Number Available Quantities Price (USD)
MedchemExpress HY-10087S 1mg $520

5 mg, 10 mg Quote

Cayman Chemical 34694 500 pg $116

1mg $209

5 mg $923

Invivochem V56439 Not specified Contact for quote

Mechanism of Action: The Bcl-2 Signhaling Pathway
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Navitoclax exerts its pro-apoptotic effects by targeting and inhibiting anti-apoptotic proteins of

the Bcl-2 family. The following diagram illustrates the core mechanism of the intrinsic apoptosis
pathway and the role of Navitoclax

Navitoclax Mechanism of Action in the Intrinsic Apoptosis Pathway
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Caption: Navitoclax inhibits Bcl-2/Bcl-xL, leading to apoptosis

Experimental Protocol: Quantification of Navitoclax
in Human Plasma using LC-MS/MS with Navitoclax-
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d8 as an Internal Standard

This protocol is adapted from a validated method for the quantitative analysis of Navitoclax in
human plasma.[3]

1. Materials and Reagents

» Navitoclax analytical standard

o Navitoclax-d8 internal standard (IS)

o Acetonitrile (ACN), HPLC grade

e Water, HPLC grade

e Human plasma (blank)

o Standard laboratory equipment (vortex mixer, centrifuge, autosampler vials)
2. Preparation of Stock and Working Solutions

¢ Navitoclax Stock Solution (1 mg/mL): Accurately weigh and dissolve Navitoclax in an
appropriate solvent (e.g., DMSO) to a final concentration of 1 mg/mL.

e Navitoclax-d8 Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock
solution of Navitoclax-d8 in a similar manner.

¢ Navitoclax Working Solutions: Serially dilute the Navitoclax stock solution with ACN:water
(1:1, v/v) to prepare working solutions for calibration standards and quality control (QC)
samples.

e Navitoclax-d8 Internal Standard Working Solution (500 ng/mL): Dilute the Navitoclax-d8
stock solution with ACN to a final concentration of 500 ng/mL.

3. Sample Preparation (Protein Precipitation)

e To a 50 pL aliquot of plasma sample (calibrator, QC, or unknown), add 200 pL of the
Navitoclax-d8 internal standard working solution (500 ng/mL in ACN).
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For blank samples, add 200 pL of ACN without the internal standard.

Vortex mix the samples for 30 seconds.

Centrifuge the samples at 12,000 x g for 10 minutes at room temperature.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography System: Waters Acquity UPLC or equivalent.

Column: Waters Acquity UPLC BEH C18, 1.7 pm, 2.1 x 50 mm.

Mobile Phase: Isocratic elution with a suitable mobile phase (e.g., a mixture of acetonitrile
and water with an appropriate modifier like formic acid).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: SCIEX 4500 triple quadrupole mass spectrometer or equivalent.

lonization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

o Navitoclax: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be
optimized).

o Navitoclax-d8: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be
optimized).

. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Navitoclax to Navitoclax-d8
against the nominal concentration of the calibration standards.

Use a weighted linear regression (e.g., 1/x?) to fit the calibration curve.
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» Determine the concentration of Navitoclax in the QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for a typical quantitative bioanalytical
assay using a deuterated internal standard.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Quantitative Bioanalysis Workflow using a Deuterated Internal Standard
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Caption: Workflow for bioanalysis with a deuterated internal standard.
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Conclusion

Navitoclax-d8 is a critical reagent for researchers and drug development professionals
engaged in the study of Navitoclax. Its commercial availability from reputable suppliers ensures
access to high-purity material for use as an internal standard in quantitative bioanalytical
methods. The provided technical information, including a detailed experimental protocol and
workflow, serves as a comprehensive resource for the accurate and reliable quantification of
Navitoclax in preclinical and clinical research. Understanding the mechanism of action of
Navitoclax within the Bcl-2 signaling pathway provides the essential biological context for the
interpretation of these quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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